3-Hydroxy-2-(4-trifluoromethylphenyl)pyridine, 95%
Overview
Description
3-Hydroxy-2-(4-trifluoromethylphenyl)pyridine (3-HFP) is a chemical compound with the molecular formula C10H8F3NO. It is a colorless liquid with a melting point of -10.3 °C, and a boiling point of 251.2 °C. 3-HFP is used in the synthesis of pharmaceuticals, agrochemicals, and other organic compounds. It is also used as a solvent in various applications.
Scientific Research Applications
3-Hydroxy-2-(4-trifluoromethylphenyl)pyridine, 95% is used in a variety of scientific research applications. It is commonly used as a reagent in organic synthesis, and as a solvent for chromatography and electrophoresis. It is also used in the synthesis of pharmaceuticals, agrochemicals, and other organic compounds.
Mechanism of Action
3-Hydroxy-2-(4-trifluoromethylphenyl)pyridine, 95% is a polar molecule that is capable of forming hydrogen bonds with other molecules. This allows it to act as a solvent, allowing it to dissolve other molecules and facilitate their transport through a solution. Additionally, 3-Hydroxy-2-(4-trifluoromethylphenyl)pyridine, 95% can act as a catalyst in certain reactions, allowing them to occur more quickly and efficiently.
Biochemical and Physiological Effects
3-Hydroxy-2-(4-trifluoromethylphenyl)pyridine, 95% has been shown to be non-toxic and non-irritating to the skin and eyes. It is also not known to be carcinogenic or mutagenic. In laboratory studies, 3-Hydroxy-2-(4-trifluoromethylphenyl)pyridine, 95% has been shown to have no effect on the activity of enzymes or other biochemical processes.
Advantages and Limitations for Lab Experiments
3-Hydroxy-2-(4-trifluoromethylphenyl)pyridine, 95% is a useful reagent in organic synthesis due to its high yield, low toxicity, and low cost. It is also a good solvent for chromatography and electrophoresis. However, it is not suitable for use in reactions that require a high temperature or pressure, as it has a low boiling point and is not stable at high temperatures.
Future Directions
The use of 3-Hydroxy-2-(4-trifluoromethylphenyl)pyridine, 95% in the synthesis of pharmaceuticals, agrochemicals, and other organic compounds could be further explored. Additionally, its potential use as a catalyst in certain reactions could be investigated. Finally, its use as a solvent in various applications could be studied further, with the aim of identifying new applications for 3-Hydroxy-2-(4-trifluoromethylphenyl)pyridine, 95%.
Synthesis Methods
3-Hydroxy-2-(4-trifluoromethylphenyl)pyridine, 95% can be synthesized by the reaction of 4-trifluoromethylphenol and acrylonitrile in the presence of a base. The reaction is catalyzed by a tertiary amine such as triethylamine, and the product is isolated by distillation. The yield of the reaction is typically in the range of 95-99%.
properties
IUPAC Name |
2-[4-(trifluoromethyl)phenyl]pyridin-3-ol |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H8F3NO/c13-12(14,15)9-5-3-8(4-6-9)11-10(17)2-1-7-16-11/h1-7,17H |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YECPFEKJBYKHOH-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(N=C1)C2=CC=C(C=C2)C(F)(F)F)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H8F3NO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40683018 |
Source
|
| Record name | 2-[4-(Trifluoromethyl)phenyl]pyridin-3-ol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40683018 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
239.19 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1261886-11-6 |
Source
|
| Record name | 2-[4-(Trifluoromethyl)phenyl]pyridin-3-ol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40683018 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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